Cas no 14271-83-1 (4-Methoxybenzoyl Cyanide)

4-Methoxybenzoyl Cyanide Properties

Names and Identifiers

• Benzeneacetonitrile,4-methoxy-a-oxo-
• (4-METHOXY-PHENYL)-OXO-ACETONITRILE
• (4-METHOXYPHENYL)OXO-ACETONITRILE,
• 4-methoxybenzoyl cyanide
• 4-Methoxy-benzoylcyanid
• AB1479
• Benzeneacetonitrile,4-methoxy-a-oxo
• p-anisoyl cyanide
• p-methoxybenzoyl cyanide
• InChI=1/C9H7NO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5H,1H
• MB03942
• AS-44588
• AKOS006293129
• MFCD06658462
• 14271-83-1
• SB33516
• JIMIZSCETMDNEU-UHFFFAOYSA-N
• benzeneacetonitrile, 4-methoxy-alpha-oxo-
• SCHEMBL7896809
• DTXSID40348953
• CS-0107123
• para-methyoxybenzoyl cyanide
• (4-methoxyphenyl)(oxo)acetonitrile
• 4-methoxybenzoylcyanide
• A807950
• FT-0690449
• p-Methoxybenzoyl Cyanide
• 4-METHOXYBENZOYL CYANIDE
• +Expand

• MDL： MFCD06658462
• InChIKey： JIMIZSCETMDNEU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5H,1H3
• SMILES： COC1=CC=C(C=C1)C(=O)C#N

Computed Properties

• Exact Mass: 161.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 161.047678466g/mol
• Heavy Atom Count: 12
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• LogP: 1.40148
• PSA: 50.09000

4-Methoxybenzoyl Cyanide Security Information

4-Methoxybenzoyl Cyanide Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%